Cas no 191469-36-0 (Ethyl 4-amino-2,6-difluorobenzoate)

Ethyl 4-amino-2,6-difluorobenzoate is a fluorinated benzoate ester derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of both amino and fluorine substituents on the aromatic ring enhances its reactivity, making it a versatile building block for constructing complex molecules. Its ester group provides stability while allowing further functionalization under mild conditions. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its balanced electronic properties and compatibility with diverse reaction conditions. High purity grades ensure consistent performance in research and industrial applications.

Ethyl 4-amino-2,6-difluorobenzoate structure

191469-36-0 structure

Product Name:Ethyl 4-amino-2,6-difluorobenzoate

CAS No:191469-36-0

MF:C₉H₉F₂NO₂

MW:201.1700694561

MDL:MFCD11973735

CID:116003

PubChem ID:10750573

Update Time:2025-05-27

Ethyl 4-amino-2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-amino-2,6-difluoro-, ethyl ester
- Ethyl 4-amino-2,6-difluorobenzoate
- Benzoic acid, 4-amino-2,6-difluoro-, ethyl ester (9CI)
- MFCD11973735
- EN300-5327283
- ethyl 2,6-difluoro-4-aminobenzoate
- AKOS016015704
- MS-20438
- AU-004/43508062
- SY023577
- 191469-36-0
- SCHEMBL1457528
- UNWQLHONIWEPMU-UHFFFAOYSA-N
- STL556232
- DB-334218
- G18705
- BBL102430
- MDL： MFCD11973735
- Inchi： 1S/C9H9F2NO2/c1-2-14-9(13)8-6(10)3-5(12)4-7(8)11/h3-4H,2,12H2,1H3
- InChI Key： UNWQLHONIWEPMU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1C(=O)OCC)F)N

Computed Properties

Exact Mass: 201.06017
Monoisotopic Mass: 201.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

Ethyl 4-amino-2,6-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E899945-50mg	Ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		50mg	$ 70.00	2022-06-05
TRC	E899945-100mg	Ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		100mg	$ 95.00	2022-06-05
TRC	E899945-500mg	Ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		500mg	$ 340.00	2022-06-05
Apollo Scientific	PC520677-1g	Ethyl 4-amino-2,6-difluorobenzoate	191469-36-0	97%	1g	£208.00	2023-08-31
Apollo Scientific	PC520677-5g	Ethyl 4-amino-2,6-difluorobenzoate	191469-36-0	97%	5g	£720.00	2023-08-31
eNovation Chemicals LLC	Y1196733-1g	Ethyl 4-Amino-2,6-difluorobenzoate	191469-36-0	95%	1g	$980	2024-07-20
Enamine	EN300-5327283-0.05g	ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		0.05g	$744.0	2023-05-31
Enamine	EN300-5327283-0.1g	ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		0.1g	$779.0	2023-05-31
Enamine	EN300-5327283-0.25g	ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		0.25g	$814.0	2023-05-31
Enamine	EN300-5327283-0.5g	ethyl 4-amino-2,6-difluorobenzoate	191469-36-0		0.5g	$849.0	2023-05-31